Cas no 5852-06-2 (2H-1-Benzopyran-3-propanoic acid, 7-hydroxy-4-methyl-2-oxo-)

• Product Name: 2H-1-Benzopyran-3-propanoic acid, 7-hydroxy-4-methyl-2-oxo-
• CAS No: 5852-06-2
• MF: C₁₃H₁₂O₅
• MW: 248.231384277344
• CID: 341792
• PubChem ID: 5310805
• Update Time: 2025-11-01

2H-1-Benzopyran-3-propanoic acid, 7-hydroxy-4-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-propanoic acid, 7-hydroxy-4-methyl-2-oxo-
• SCHEMBL7023152
• 3-(7-Hydroxy-4-methyl-2-oxo-2H-chromen-3-yl)-propionic acid
• Oprea1_225568
• Z56815108
• AKOS000300854
• SR-01000480103-1
• 3-(7-hydroxy-4-methyl-2-oxochromen-3-yl)propanoic acid
• 3-(7-hydroxy-4-methyl-2-oxo-1-benzopyran-3-yl)propanoic acid
• Oprea1_161573
• 5852-06-2
• 3-(7-hydroxy-4-methyl-2-oxo-2H-chromen-3-yl)propanoic acid
• 3-(4-methyl-7-oxidanyl-2-oxidanylidene-chromen-3-yl)propanoic acid
• DTXSID10415489
• CS-0312830
• MLS000111370
• EU-0043492
• SR-01000480103
• CCG-19475
• VS-09357
• cid_5310805
• SMR000107294
• CHEMBL1350196
• 3-(7-hydroxy-2-keto-4-methyl-chromen-3-yl)propionic acid
• MFCD02331355
• BDBM51601
• HMS2417I21
• 3-(7-hydroxy-4-methyl-2-oxo-2H-chromen-3-yl)propanoicacid

• Inchi： 1S/C13H12O5/c1-7-9-3-2-8(14)6-11(9)18-13(17)10(7)4-5-12(15)16/h2-3,6,14H,4-5H2,1H3,(H,15,16)
• InChI Key： YFGDSAVPKKKVDY-UHFFFAOYSA-N
• SMILES： O1C(C(CCC(=O)O)=C(C)C2C=CC(=CC1=2)O)=O

Computed Properties

• Exact Mass: 248.06846
• Monoisotopic Mass: 248.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8A^2
• XLogP3: 1.2

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 519.3±50.0 °C at 760 mmHg
• Flash Point: 203.2±6.5 °C
• PSA: 83.83

2H-1-Benzopyran-3-propanoic acid, 7-hydroxy-4-methyl-2-oxo- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins

Additional information on 2H-1-Benzopyran-3-propanoic acid, 7-hydroxy-4-methyl-2-oxo-

Introduction to 2H-1-Benzopyran-3-propanoic acid, 7-hydroxy-4-methyl-2-oxo- (CAS No. 5852-06-2)

2H-1-Benzopyran-3-propanoic acid, 7-hydroxy-4-methyl-2-oxo-, identified by its Chemical Abstracts Service (CAS) number 5852-06-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound belongs to the benzopyran class, characterized by a fused benzene and pyran ring system, which endows it with unique electronic and steric properties. The presence of functional groups such as a hydroxy group at the 7-position and a methyl ketone at the 4-position further enhances its reactivity and potential biological activity.

The structure of 2H-1-Benzopyran-3-propanoic acid, 7-hydroxy-4-methyl-2-oxo suggests a high degree of versatility in synthetic chemistry. The benzopyran scaffold is a privileged structure in medicinal chemistry, frequently employed in the design of bioactive molecules due to its ability to mimic natural products and interact with biological targets. Specifically, the 7-hydroxy and 4-methyl-2-oxo substituents introduce regions of interest for functionalization, enabling the development of derivatives with tailored pharmacological properties.

In recent years, there has been a surge in research focused on benzopyran derivatives as potential therapeutic agents. Studies have highlighted their efficacy in modulating various biological pathways, including inflammation, neurodegeneration, and cancer progression. The hydroxy group at the 7-position is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. Meanwhile, the methyl ketone moiety at the 4-position serves as a versatile handle for further chemical modifications, such as condensation reactions or oxidation processes.

One of the most compelling aspects of 2H-1-Benzopyran-3-propanoic acid, 7-hydroxy-4-methyl-2-oxo is its utility as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel analogs with enhanced bioavailability and reduced toxicity. For instance, modifications at the 3-propanoic acid side chain have been explored to improve solubility and metabolic stability, making it an attractive candidate for drug development.

The pharmaceutical industry has been particularly interested in benzopyran derivatives due to their demonstrated ability to interact with enzymes and receptors involved in disease pathogenesis. Recent preclinical studies have shown that certain derivatives of 2H-1-Benzopyran-3-propanoic acid, 7-hydroxy-4-methyl-2-oxo, particularly those with optimized substitution patterns, exhibit promising anti-inflammatory and antioxidant activities. These findings have spurred further investigation into the compound's potential as a lead molecule for new therapeutic interventions.

From a synthetic chemistry perspective, CAS No. 5852-06-2 represents an intriguing building block for exploring new reaction pathways and methodologies. The benzopyran core can undergo a variety of transformations, including cyclization reactions, nucleophilic additions, and metal-catalyzed cross-coupling reactions. These synthetic strategies have enabled the rapid assembly of diverse libraries of derivatives for high-throughput screening.

The growing interest in natural product-inspired scaffolds has also contributed to the relevance of 7-hydroxy, 4-methyl, and 3-propanoic acid functionalized benzopyrans. Many biologically active compounds isolated from plants and microorganisms share structural similarities with this class of heterocycles. By synthesizing analogs based on these natural templates, chemists can harness nature's own molecular diversity to discover new drugs.

In conclusion,2H-Benzopyranone derivatives, exemplified by 7-hydroxy-4-methyl-3-(3-carboxypropyl)-1H-benzopyran, continue to be a fertile ground for innovation in medicinal chemistry. Their unique structural features and versatile reactivity make them invaluable tools for developing new therapeutic agents targeting a wide range of diseases.